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Compound of Interest

Compound Name: JZL195

Cat. No.: B608286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed information on the stability and storage of JZL195 stock solutions,

along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I store JZL195 powder?

A1: JZL195 powder is stable when stored under appropriate conditions. For long-term storage,

it is recommended to keep the powder at -20°C for up to three years or at 4°C for up to two

years.

Q2: What is the recommended solvent for preparing JZL195 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing JZL195 stock

solutions. JZL195 is soluble in DMSO up to 50 mM[1].

Q3: How should I store JZL195 stock solutions?

A3: Aliquot your JZL195 stock solution into single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound. Stored at -80°C, the stock solution in DMSO is

stable for up to two years, and at -20°C, it is stable for up to one year[2].

Q4: Can I prepare JZL195 solutions in aqueous buffers for my experiments?
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A4: While JZL195 is highly soluble in DMSO, it has low aqueous solubility. Direct dilution of a

concentrated DMSO stock into an aqueous buffer can cause the compound to precipitate. It is

recommended to perform serial dilutions in DMSO first to a lower concentration before the final

dilution into your aqueous experimental medium. The final DMSO concentration in your assay

should be kept low (typically <0.1%) to avoid solvent effects on the cells.

Q5: My JZL195 solution appears to have precipitated. What should I do?

A5: Precipitation can occur if the solubility limit is exceeded in a particular solvent or upon

dilution into an aqueous medium. If you observe precipitation in your DMSO stock, gentle

warming and vortexing may help redissolve the compound. For working solutions, ensure the

final concentration of JZL195 is within its solubility limit in the final solvent mixture. Using a co-

solvent system may be necessary for in vivo studies.

Data Summary Tables
Table 1: JZL195 Storage Conditions

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

Solid Powder 4°C 2 years

In DMSO -80°C 2 years

In DMSO -20°C 1 year

Table 2: JZL195 Solubility

Solvent Maximum Concentration

DMSO 50 mM (21.67 mg/mL)

Experimental Protocols
Protocol 1: Preparation of a 10 mM JZL195 Stock Solution in DMSO
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Materials:

JZL195 powder (M.W. 433.46)

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Allow the JZL195 vial to equilibrate to room temperature before opening to prevent moisture

condensation.

Weigh out the desired amount of JZL195 powder using an analytical balance. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 4.33 mg of JZL195.

Add the appropriate volume of anhydrous DMSO to the JZL195 powder.

Vortex the solution until the JZL195 is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) can be used to aid dissolution if necessary.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of JZL195 Working Solution for In Vivo Studies

For in vivo applications, JZL195 is often administered in a vehicle solution to improve solubility

and bioavailability. A commonly used vehicle is a mixture of ethanol, Emulphor (or Tween 80),

and saline.

Materials:

JZL195

Ethanol

Emulphor (or Tween 80)
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Sterile saline (0.9% NaCl)

Procedure:

Dissolve the required amount of JZL195 in ethanol.

Add Emulphor (or Tween 80) to the ethanol solution and mix well. A common ratio is 1:1

ethanol to Emulphor.

Add saline to the mixture dropwise while vortexing to bring the solution to the final desired

volume. A typical final vehicle composition is 1:1:18 (ethanol:Emulphor:saline).

The final solution should be prepared fresh on the day of the experiment.

Visualized Guides
Diagram 1: JZL195 Mechanism of Action

JZL195 Signaling Pathway Inhibition
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Fatty Acid Amide Hydrolase (FAAH) Monoacylglycerol Lipase (MAGL)Increased Endocannabinoid Levels

Degradation Degradation
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Caption: JZL195 inhibits FAAH and MAGL, preventing endocannabinoid degradation.

Diagram 2: Troubleshooting JZL195 Stock Solution Issues
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Troubleshooting JZL195 Stock Solutions

Issue with JZL195 Solution

Precipitation Observed?

Is concentration >50 mM in DMSO?

Yes

Suspected Loss of Activity?

No

Dilute to ≤50 mM

Yes

Gentle warming and vortexing

No

Issue Resolved

Precipitation upon aqueous dilution?

Perform serial dilutions in DMSO first

Yes

NoIs final DMSO conc. <0.1%?

Adjust dilution protocol

No

Yes

Improper storage or freeze-thaw cycles?

Yes

No

Use a fresh aliquot

Yes

Prepare fresh stock solution

If problem persists

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common JZL195 solution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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